Cas no 65201-14-1 (2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-)
65201-14-1 structure
Product Name:2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-
CAS No:65201-14-1
MF:C14H16FNO
MW:233.28134727478
CID:505718
PubChem ID:6245504
Update Time:2025-04-19
2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-
- 1-(4-fluorophenyl)-3-piperidin-1-ylprop-2-en-1-one
- 2-Propen-1-one, 1-(4-fluorophenyl)-3-(1-piperidinyl)-
- 65201-14-1
- NSC 131362
- 1-(4-Fluorophenyl)-3-(1-piperidinyl)-2-propen-1-one
- NSC131362
- BRN 1243075
- 5-20-02-00361 (Beilstein Handbook Reference)
- NSC-131362
-
- Inchi: 1S/C14H16FNO/c15-13-6-4-12(5-7-13)14(17)8-11-16-9-2-1-3-10-16/h4-8,11H,1-3,9-10H2/b11-8+
- InChI Key: VYVGQCOXFJBVIV-DHZHZOJOSA-N
- SMILES: FC1C=CC(=CC=1)C(/C=C/N1CCCCC1)=O
Computed Properties
- Exact Mass: 233.12168
- Monoisotopic Mass: 233.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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